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For Researchers, Scientists, and Drug Development Professionals

Introduction
Bacteriophage VA5 is a virus that infects and lyses Vibrio alginolyticus, a significant pathogen

in marine aquaculture. Due to its lytic activity, bacteriophage VA5 holds potential as a

biocontrol agent to combat V. alginolyticus infections in commercially important aquatic

species. This document provides a detailed protocol for the isolation and purification of

bacteriophage VA5 from seawater samples.

Quantitative Data Summary
The following table summarizes the key biological characteristics of bacteriophage VA5.
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Parameter Value Reference

Optimal Multiplicity of Infection

(MOI)
1 [1][2]

Incubation Period 20 minutes [1][2]

Outbreak Period 30 minutes [1][2]

Cleavage Amount (Burst Size) 92.26 PFU/cell [1][2]

Temperature Stability Range -20°C to 70°C [1][2]

pH Stability Range 2 - 10 [1][2]

Genome Size 35,866 bp [1][2]

Genome Type Circular dsDNA [1][2]

G+C Content 46% [1][2]

Experimental Workflow
The following diagram illustrates the workflow for the isolation and purification of bacteriophage

VA5 from seawater.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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